Cas no 113698-50-3 (4H-1,2,4-Triazol-4-amine,3,5-bis(methylthio)-N-[(5-nitro-2-furanyl)methylene]-)

• Product Name: 4H-1,2,4-Triazol-4-amine,3,5-bis(methylthio)-N-[(5-nitro-2-furanyl)methylene]-
• CAS No: 113698-50-3
• MF: C₉H₉N₅O₃S₂
• MW: 299.329457998276
• CID: 145317
• PubChem ID: 9577118
• Update Time: 2025-04-19

4H-1,2,4-Triazol-4-amine,3,5-bis(methylthio)-N-[(5-nitro-2-furanyl)methylene]- Chemical and Physical Properties

Names and Identifiers

• 4H-1,2,4-Triazol-4-amine,3,5-bis(methylthio)-N-[(5-nitro-2-furanyl)methylene]-
• (E)-N-[3,5-bis(methylsulfanyl)-1,2,4-triazol-4-yl]-1-(5-nitrofuran-2-yl)methanimine
• 3,5-Bis(methylthio)-N-((5-nitro-2-furanyl)methylene)-4H-1,2,4-triazol-4-amine
• BRN 5828681
• 4H-1,2,4-Triazol-4-amine, 3,5-bis(methylthio)-N-((5-nitro-2-furanyl)methylene)-
• DTXSID30150527
• 113698-50-3

• Inchi： 1S/C9H9N5O3S2/c1-18-8-11-12-9(19-2)13(8)10-5-6-3-4-7(17-6)14(15)16/h3-5H,1-2H3/b10-5+
• InChI Key： IIHSMWGWBKNGIF-BJMVGYQFSA-N
• SMILES： S(C)C1=NN=C(N1/N=C/C1=CC=C([N+](=O)[O-])O1)SC

Computed Properties

• Exact Mass: 299.01487
• Monoisotopic Mass: 299.01468151g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 153Ų

Experimental Properties

• PSA: 99.35